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Compound of Interest

Compound Name: Aurantiol

Cat. No.: B1584224

Audience: Researchers, scientists, and drug development professionals.

Objective: To provide a comprehensive overview of the application of Aurantiol in floral
fragrance formulations, including its chemical properties, experimental protocols for synthesis
and evaluation, and an understanding of the olfactory signaling pathway.

Introduction to Aurantiol

Aurantiol, a Schiff base formed from the condensation of hydroxycitronellal and methyl
anthranilate, is a key ingredient in modern perfumery.[1][2] It is highly valued for its intense,
sweet, and long-lasting floral scent, reminiscent of orange blossom and neroli.[3] Its primary
application is in the creation of a variety of floral fragrances, including orange-blossom, linden-
blossom, and tuberose notes.[4][5] Beyond its characteristic aroma, Aurantiol also functions
as an excellent fixative, enhancing the longevity of other fragrance components and boosting
the top notes in citrus colognes.[4][5] Its stability in various media, including alkaline
environments, makes it suitable for a wide range of products from fine fragrances to soaps and
personal care items.[1]

Data Presentation: Physicochemical Properties of
Aurantiol

A summary of the key quantitative data for Aurantiol is presented in Table 1 for easy reference
and comparison.
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Property Value Reference
Molecular Formula C18H27NO3 [61[7]
Molecular Weight 305.42 g/mol [61[7]
Appearance Yellow to orange viscous liquid  [3][6]

] Floral, orange blossom, sweet,
Odor Profile ] ) [3][8]
with grape-like nuances

CAS Number 89-43-0 [1][2]
Boiling Point 162 °C [6]
Flash Point 140 °C (284 °F) [6]
Vapor Pressure 0.003 mmHg @ 20°C [6]
logP (Octanol/Water) 4.8 [6]
Refractive Index @ 20°C 1.540 - 1.552 [6]
Density ~0.9 g/mL [6]
Odor Detection Threshold 0.2305 ng/L air [6]
Longevity on Smelling Strip > 300 hours [3]

Typical Usage in Perfume
0.24% to 18.8% [9]
Compounds

Experimental Protocols
Synthesis of Aurantiol via Simple Condensation

This protocol describes the synthesis of Aurantiol from hydroxycitronellal and methyl
anthranilate using a simple condensation method. This method is efficient and avoids the need
for harsh catalysts.[6]

Materials:

» Hydroxycitronellal
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e Methyl anthranilate

e Heating mantle with magnetic stirrer

e Round bottom flask

e Condenser

e Thermometer

e Vacuum pump (optional, for water removal)[10]
Procedure:

o Weigh equimolar amounts of hydroxycitronellal and methyl anthranilate and place them in a
round bottom flask. A slight excess of methyl anthranilate can be used to ensure a more fluid
product.[10]

o Assemble the flask with a condenser and a magnetic stir bar.
e Begin stirring the mixture.
» Heat the mixture to approximately 90-110°C.[2][4]

» Maintain this temperature for 30 to 60 minutes. The optimal reaction time for the highest yield
is typically within this range.[4][6]

« During the reaction, water will be formed as a byproduct.[11] For a higher quality product, the
water can be removed under a light vacuum.[10]

 After the reaction is complete, allow the mixture to cool to room temperature. The resulting
product is Aurantiol, a yellow viscous liquid.[3]

o Characterize the synthesized Aurantiol using Gas Chromatography-Mass Spectrometry
(GC-MS) to confirm its identity and purity.[2]

Formulation of a Floral Fragrance Accord
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This protocol outlines the creation of a simple floral fragrance accord incorporating the
synthesized Aurantiol.

Materials:
e Synthesized Aurantiol

o Other fragrance raw materials (e.g., Linalool, Benzyl Acetate, Geraniol, a musk like
Habanolide)[1]

o Ethanol (perfumer's grade)

e Glass beakers and stirring rods

 Digital scale (accurate to 0.001g)

e Sample vials

Procedure:

o Develop a fragrance formula. For a simple orange blossom accord, a starting point could be:

Linalool: 30%

[e]

o

Benzyl Acetate: 20%

Geraniol: 15%

[¢]

Aurantiol: 10%

[¢]

[e]

Habanolide (or other macrocyclic musk): 25%[2]
o Accurately weigh each component into a glass beaker according to the formula.
o Gently stir the mixture until it is homogeneous.

» Dilute the fragrance concentrate in perfumer's grade ethanol to the desired concentration
(e.g., 10-20% for an Eau de Parfum).
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» Allow the fragrance to mature for at least 48 hours before evaluation to allow the
components to meld.

Sensory Evaluation of the Floral Fragrance

This protocol describes a sensory evaluation to assess the olfactory characteristics of the
formulated fragrance.

Materials:

Formulated floral fragrance

Smelling strips

A panel of at least 6-10 trained or semi-trained evaluators[4]

A well-ventilated, odor-free room[9]

Evaluation forms with descriptive attributes (e.qg., floral, sweet, citrus, powdery, longevity)
Procedure:

o Dip smelling strips into the fragrance solution, ensuring a consistent amount of fragrance is
absorbed.

» Allow the solvent to evaporate for a few seconds.
o Present the smelling strips to the panelists in a controlled and consistent manner.

e Instruct panelists to evaluate the fragrance at different time intervals (top notes: 0-10 mins,
middle notes: 10-60 mins, base notes: >60 mins).

» Panelists should record their perceptions on the evaluation forms, rating the intensity of each
attribute on a defined scale (e.g., 1-9).

» Provide breaks between sample evaluations to prevent olfactory fatigue.[9]

¢ Analyze the collected data to determine the overall fragrance profile and the contribution of
Aurantiol.
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Instrumental Analysis using Gas Chromatography-
Olfactometry (GC-O)

This protocol outlines the use of GC-O to identify the specific aroma-active compounds in the
formulated fragrance.

Materials:

Formulated floral fragrance

Gas Chromatograph with a Flame lonization Detector (FID) and an Olfactory Detection Port
(ODP)[5]

Appropriate GC column (e.g., a non-polar or medium-polar column)

Trained human assessor

Procedure:

Inject a sample of the fragrance (or its headspace) into the GC.
e The effluent from the GC column is split between the FID and the ODP.[1]

e As compounds elute from the column, the trained assessor sniffs the effluent at the ODP and
records the perceived odor and its intensity.

» Simultaneously, the FID provides a chromatogram showing the chemical composition of the
sample.

» By correlating the timing of the odor perception with the peaks on the chromatogram, the
specific compounds responsible for the different aroma characteristics can be identified.

e This technique is particularly useful for identifying trace components that may have a
significant impact on the overall scent but are present in concentrations too low for easy
identification by MS alone.[1]

Mandatory Visualizations
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Aurantiol Synthesis
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Click to download full resolution via product page

Caption: Workflow for Aurantiol synthesis and fragrance application.
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Caption: Generalized olfactory signal transduction cascade.
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Discussion

The protocols provided offer a framework for the synthesis, formulation, and evaluation of
fragrances containing Aurantiol. The simple condensation method for synthesis is robust and
scalable. For fragrance evaluation, the combination of sensory panels and instrumental
analysis like GC-O provides a comprehensive understanding of the final product's olfactory
profile.

The interaction of odorant molecules with olfactory receptors is a complex process. Olfactory
receptors are a large family of G protein-coupled receptors (GPCRSs).[12][13] The binding of an
odorant molecule, such as Aurantiol, to a specific receptor initiates a conformational change in
the receptor.[12] This, in turn, activates an intracellular G-protein (G_olf), which then stimulates
adenylate cyclase to produce cyclic AMP (CAMP).[12] The increase in cAMP opens ion
channels, leading to depolarization of the olfactory neuron and the generation of a nerve
impulse that is sent to the brain for processing.[12][13] The exact nature of the "lock and key"
interaction between a Schiff base like Aurantiol and its corresponding receptor(s) is an area of
active research, with factors such as molecular shape, size, and electronic properties all
playing a role in the binding and activation process.[14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact
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